Cas no 1361714-01-3 (6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361714-01-3
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912535
• Update Time: 2025-10-28

6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-9(17-10(12,13)14)7(2-3-15)4-8(5-11)16-6/h4H,2,5H2,1H3
• InChI Key： CCNDFXWCXRIEIC-UHFFFAOYSA-N
• SMILES： ClCC1=CC(CC#N)=C(C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile

6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile: A Comprehensive Overview

The compound CAS No. 1361714-01-3, also known as 6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activity, making it a subject of extensive research in recent years.

The molecular structure of 6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile is characterized by a pyridine ring substituted with three distinct groups: a chloromethyl group at position 6, a methyl group at position 2, and a trifluoromethoxy group at position 3, along with an acetonitrile group at position 4. These substituents contribute to the compound's electronic properties, stability, and reactivity, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the importance of pyridine derivatives in the development of agrochemicals and pharmaceuticals. The presence of the trifluoromethoxy group in this compound is particularly significant, as it enhances the molecule's ability to interact with biological systems due to its electron-withdrawing nature and high lipophilicity. This feature makes it a promising candidate for use in herbicides and fungicides, where such properties are highly desirable.

The synthesis of CAS No. 1361714-01-3 involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired substituents. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and microwave-assisted reactions, which have significantly improved the efficiency and yield of the process.

In terms of application, this compound has shown remarkable potential in pest control due to its ability to disrupt key biochemical pathways in target organisms. Recent field trials have demonstrated its efficacy as a broad-spectrum herbicide, capable of controlling a wide range of invasive plant species without adversely affecting crop plants. Additionally, its low environmental toxicity profile makes it an eco-friendly alternative to traditional chemical agents.

The acetonitrile group present in this compound plays a crucial role in its reactivity and functionality. It serves as an excellent leaving group in substitution reactions, enabling further functionalization of the molecule for diverse applications. This feature has led to its use as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 1361714-01-3. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly alters the electron distribution on the pyridine ring, enhancing its ability to participate in π-interactions with biological targets. This understanding has paved the way for rational drug design strategies aimed at improving the compound's selectivity and potency.

In conclusion, CAS No. 1361714-01-3, or 6-(Chloromethyl)-2-methyl-3-(trifluoromethoxy)pyridine-4-acetonitrile, represents a cutting-edge molecule with vast potential across multiple industries. Its unique structural features, combined with recent research breakthroughs, position it as a key player in the development of innovative chemical solutions for agriculture and medicine.